Cas no 1046469-16-2 (Tert-butyl 3-(dimethylcarbamoyl)azetidine-1-carboxylate)

Tert-butyl 3-(dimethylcarbamoyl)azetidine-1-carboxylate structure
1046469-16-2 structure
Product name:Tert-butyl 3-(dimethylcarbamoyl)azetidine-1-carboxylate
CAS No:1046469-16-2
MF:C11H20N2O3
MW:228.288103103638
CID:2149377

Tert-butyl 3-(dimethylcarbamoyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(dimethylcarbamoyl)azetidine-1-carboxylate
    • tert-butyl 3-[(dimethylamino)carbonyl]azetidine-1-carboxylate
    • XECJYEGBYOWSRD-UHFFFAOYSA-N
    • t-butyl 3-dimethylcarbamoyl-azetidine-1-carboxylate
    • 3-Dimethylcarbamoyl-azetidine-1-carboxylic acid tert-butyl ester
    • Tert-butyl 3-(dimethylcarbamoyl)azetidine-1-carboxylate
    • Inchi: 1S/C11H20N2O3/c1-11(2,3)16-10(15)13-6-8(7-13)9(14)12(4)5/h8H,6-7H2,1-5H3
    • InChI Key: XECJYEGBYOWSRD-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(C(N(C)C)=O)C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Topological Polar Surface Area: 49.8

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